ethyl(2E)-3-(2,6-difluoro-4-methoxyphenyl)acrylate

• IUPAC Name: ethyl (E)-3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C12H12F2O3/c1-3-17-12(15)5-4-9-10(13)6-8(16-2)7-11(9)14/h4-7H,3H2,1-2H3/b5-4+
• InChI Key: KNWHUTBSXIHTJQ-SNAWJCMRSA-N
• Canonical SMILES: CCOC(=O)C=CC1=C(C=C(C=C1F)OC)F
• Isomeric SMILES: CCOC(=O)/C=C/C1=C(C=C(C=C1F)OC)F
• Molecular Formula: C12H12F2O3
• Molecular Weight: 242.22 g/mol

Description

Ethyl(2E)-3-(2,6-difluoro-4-methoxyphenyl)acrylate, commonly referred to as EDMA, is a monofluorinated acrylate ester that has been used in a variety of scientific research applications. EDMA is a colorless, transparent liquid with a boiling point of approximately 85°C and a melting point of approximately -30°C. It is highly soluble in organic solvents and has a relatively low vapor pressure. EDMA is a versatile compound that has been used in a variety of research applications, including synthesis, biochemical and physiological effects, and lab experiments.

Mechanism Of Action

The mechanism of action of EDMA is not fully understood. However, it is believed that EDMA affects the activity of enzymes and other proteins by binding to the active sites of these proteins. EDMA may also induce apoptosis in cancer cells by interfering with the activity of certain proteins involved in the apoptotic process.
Biochemical and Physiological Effects
The biochemical and physiological effects of EDMA have been studied in a variety of organisms, including bacteria, yeast, plants, and mammals. In bacteria, EDMA has been found to affect the activity of enzymes involved in the metabolism of carbohydrates and lipids. In yeast, EDMA has been found to affect the activity of enzymes involved in the metabolism of carbohydrates and amino acids. In plants, EDMA has been found to affect the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. In mammals, EDMA has been found to affect the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins, as well as the activity of certain proteins involved in apoptosis.

Advantages And Limitations For Lab Experiments

EDMA has several advantages for use in lab experiments, including its low cost, low toxicity, and wide availability. Additionally, EDMA is a versatile compound that can be used to study a variety of biochemical and physiological processes. However, EDMA has several limitations, including its relatively low vapor pressure, which can make it difficult to use in certain experiments. Additionally, EDMA is a relatively unstable compound, which can make it difficult to use in long-term experiments.

Future Directions

The future research of EDMA could focus on a variety of topics, including the development of new synthesis methods, the study of its biochemical and physiological effects in a variety of organisms, and the use of EDMA in the development of new drugs and therapies. Additionally, further research could be done to determine the mechanism of action of EDMA and to explore its potential to induce apoptosis in cancer cells. Finally, further research could be done to explore the potential use of EDMA in lab experiments, such as the determination of enzyme activity, protein-protein interactions, and other biochemical processes.

Synthesis Methods

EDMA can be synthesized through a variety of methods, including a two-step process that involves the reaction of 2,6-difluoro-4-methoxyphenol with acryloyl chloride in an aqueous medium. The reaction is catalyzed by hydrochloric acid and the resulting EDMA is then purified by distillation. This method is simple and efficient and has been used for the synthesis of EDMA on a large scale.

Scientific Research Applications

EDMA has been used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and lab experiments. In synthesis, EDMA has been used as a starting material for the synthesis of a variety of compounds, including fluorinated polymers and monomers, as well as other organic compounds. In biochemical and physiological effects, EDMA has been studied for its ability to affect the activity of enzymes and other proteins, as well as its potential to induce apoptosis in cancer cells. Additionally, EDMA has been studied for its use in lab experiments, such as the determination of enzyme activity, protein-protein interactions, and other biochemical processes.